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Compound of Interest

Compound Name: Brilaroxazine hydrochloride

Cat. No.: B610569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Brilaroxazine, also known as RP5063, is a novel investigational atypical antipsychotic that

functions as a multimodal dopamine and serotonin modulator.[1][2] It exhibits partial agonist

activity at dopamine D2, D3, and D4 receptors, as well as serotonin 5-HT1A and 5-HT2A

receptors.[1][3] Additionally, it acts as an antagonist at serotonin 5-HT2B and 5-HT7 receptors.

[1][3] This unique pharmacological profile suggests its potential in treating neuropsychiatric

disorders such as schizophrenia and schizoaffective disorder.[2][4] Accurate and consistent

preparation of Brilaroxazine hydrochloride stock solutions is critical for obtaining reliable and

reproducible results in preclinical and clinical research.

These application notes provide detailed protocols for the preparation, storage, and handling of

Brilaroxazine hydrochloride stock solutions for both in vitro and in vivo studies.
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Property Value Source

Chemical Name

6-(4-(4-(2,3-dichlorophenyl)-

piperazin-1-yl)-butoxy)-2H-

benzo[b][5][6]oxazin-3(4H)-one

hydrochloride

[7][8]

Molecular Formula C22H25Cl2N3O3・HCl [9]

Molecular Weight 486.82 g/mol [9]

Appearance Solid [10]

CAS Number 1708960-04-6 [5]

Solubility Data
Solvent Concentration Observations Source

DMSO
100 mg/mL (222.04

mM)

Requires sonication

for complete

dissolution.

[3][10]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (5.55

mM)

Clear solution.

Suitable for in vivo

use.

[1][3]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (5.55

mM)

Clear solution.

Suitable for in vivo

use.

[1][3]

Experimental Protocols
Materials and Reagents

Brilaroxazine hydrochloride (powder form)

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://98.80.38.242:8888/wikipedia_en_all_maxi_2022-05/A/Brilaroxazine
https://synapse.patsnap.com/article/what-is-brilaroxazine-used-for
https://connect.careboxhealth.com/en-US/trial/listing/385315
https://www.clinicaltrials.gov/study/NCT05184335
https://precision.fda.gov/ginas/app/ui/substances/f8ac1955-a204-4e5b-8ae9-c63ba73421d8
https://precision.fda.gov/ginas/app/ui/substances/f8ac1955-a204-4e5b-8ae9-c63ba73421d8
https://www.abmole.com/products/brilaroxazine.html
http://98.80.38.242:8888/wikipedia_en_all_maxi_2022-05/A/Brilaroxazine
https://file.medchemexpress.com/batch_PDF/HY-109112/Brilaroxazine-DataSheet-MedChemExpress.pdf
https://www.abmole.com/products/brilaroxazine.html
https://www.medchemexpress.com/brilaroxazine.html
https://file.medchemexpress.com/batch_PDF/HY-109112/Brilaroxazine-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/brilaroxazine.html
https://file.medchemexpress.com/batch_PDF/HY-109112/Brilaroxazine-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b610569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tween-80

Saline (0.9% NaCl), sterile

Corn oil, sterile

Sterile conical tubes (15 mL and 50 mL)

Sterile serological pipettes

Vortex mixer

Sonicator (water bath)

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 100 mM Brilaroxazine hydrochloride stock

solution in DMSO.

Procedure:

Weighing the Compound: Accurately weigh the desired amount of Brilaroxazine
hydrochloride powder using an analytical balance. For example, to prepare 1 mL of a 100

mM stock solution, weigh 48.68 mg of the compound.

Solvent Addition: Add the appropriate volume of DMSO to the conical tube containing the

weighed compound.

Dissolution: Vortex the mixture thoroughly for 1-2 minutes.

Sonication: If the compound is not fully dissolved, place the tube in a sonicator water bath

and sonicate until the solution is clear.[3][10]
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Sterilization (Optional): If required for your specific cell culture application, filter-sterilize the

stock solution using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

up to six months, protected from light.[1][3]

Protocol 2: Preparation of Formulation for In Vivo
(Aqueous-Based) Studies
This protocol details the preparation of a 2.5 mg/mL Brilaroxazine hydrochloride solution in a

vehicle suitable for oral gavage or injection.[1][3]

Procedure:

Prepare a 25 mg/mL DMSO Stock: Weigh 25 mg of Brilaroxazine hydrochloride and

dissolve it in 1 mL of DMSO as described in Protocol 1.

Vehicle Preparation: In a sterile 15 mL conical tube, prepare the final vehicle by adding the

components in the following order:

4.0 mL PEG300

0.5 mL Tween-80

4.5 mL Saline

Vortex the vehicle until it is a homogenous mixture.

Final Formulation: Add 1 mL of the 25 mg/mL Brilaroxazine hydrochloride in DMSO stock

solution to the 9 mL of the prepared vehicle. This will result in a final concentration of 2.5

mg/mL in a solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Mix Thoroughly: Vortex the final formulation until it is a clear and homogenous solution.

Use and Storage: This formulation should be prepared fresh before each experiment. If

short-term storage is necessary, it can be kept at 4°C for a limited time, protected from light.
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Protocol 3: Preparation of Formulation for In Vivo
(Oil-Based) Studies
This protocol outlines the preparation of a 2.5 mg/mL Brilaroxazine hydrochloride solution in

a corn oil-based vehicle.[1][3]

Procedure:

Prepare a 25 mg/mL DMSO Stock: As in Protocol 2, weigh 25 mg of Brilaroxazine
hydrochloride and dissolve it in 1 mL of DMSO.

Final Formulation: In a sterile 15 mL conical tube, add 9 mL of sterile corn oil.

Addition of Stock Solution: While vortexing the corn oil, slowly add the 1 mL of the 25 mg/mL

Brilaroxazine hydrochloride in DMSO stock solution.

Mix Thoroughly: Continue to vortex until the solution is clear and homogenous.

Use and Storage: This oil-based formulation should also be prepared fresh for optimal

results.
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Caption: Brilaroxazine's multimodal action on dopamine and serotonin receptors.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Brilaroxazine HCl solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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